Cas no 1340264-64-3 (3-amino-1,1-dioxo-1λ?-thiane-3-carboxylic acid)

• Product Name: 3-amino-1,1-dioxo-1λ?-thiane-3-carboxylic acid
• CAS No: 1340264-64-3
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• MDL: MFCD19607416
• CID: 5099573
• PubChem ID: 63909879
• Update Time: 2026-03-03

3-amino-1,1-dioxo-1λ?-thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-aminotetrahydro-2H-thiopyran-3-carboxylic acid 1,1-dioxide
• 3-amino-1,1-dioxo-1λ?-thiane-3-carboxylic acid

• MDL： MFCD19607416
• Inchi： 1S/C6H11NO4S/c7-11-6(8)5-2-1-3-12(9,10)4-5/h5H,1-4,7H2
• InChI Key： NXCPCGIBZIZZRX-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCCC1C(ON)=O

Additional information on 3-amino-1,1-dioxo-1λ?-thiane-3-carboxylic acid

3-Amino-1,1-Dioxo-1λ^?-Thiane-3-Carboxylic Acid (CAS No: 1340264-64-3)

The compound 3-amino-1,1-dioxo-1λ^?-thiane-3-carboxylic acid (CAS No: 1340264-64-3) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiane derivatives, which are sulfur-containing heterocyclic compounds with a five-membered ring structure. The presence of both an amino group (-NH₂) and a carboxylic acid group (-COOH) in its structure makes it particularly interesting for its potential applications in drug design and chemical synthesis.

Recent studies have highlighted the biological activity of thiane derivatives, particularly their ability to act as neuroprotective agents and anti-inflammatory compounds. The amino group in this compound is known to enhance its solubility and bioavailability, making it a promising candidate for drug delivery systems. Moreover, the carboxylic acid group provides versatility in chemical modifications, allowing for the synthesis of various derivatives with enhanced pharmacokinetic properties.

One of the most notable advancements in the study of this compound involves its application in targeted drug delivery. Researchers have explored the use of 3-amino-1,1-dioxo-1λ^?-thiane-3-carboxylic acid as a scaffold for constructing bioactive molecules that can specifically target inflammatory pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be modified to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

In addition to its pharmacological applications, this compound has also been investigated for its role in green chemistry. The sulfur atom in the thiane ring contributes to its ability to act as a mild reducing agent under certain conditions, making it a potential alternative to harsher chemical reagents in industrial processes. This property aligns with the growing demand for environmentally friendly chemical solutions in various industries.

The synthesis of 3-amino-1,1-dioxo-1λ^?-thiane-3-carboxylic acid involves a multi-step process that typically begins with the reaction of thiourea derivatives with appropriate electrophiles. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing waste and improving yields. These improvements are crucial for scaling up production to meet the demands of both academic research and industrial applications.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure and purity of this compound. These tools have also facilitated the study of its stereochemistry and reactivity under different conditions.

In conclusion, 3-amino-1,1-dioxo-1λ^?-thiane-3-carboxylic acid (CAS No: 1340264-64-3) stands out as a versatile and bioactive compound with wide-ranging applications in drug discovery, chemical synthesis, and green chemistry. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as a key molecule in contemporary organic chemistry.